Cas no 898784-35-5 (2-(3-Cyanophenyl)-2'-iodoacetophenone)

• Product Name: 2-(3-Cyanophenyl)-2'-iodoacetophenone
• CAS No: 898784-35-5
• MF: C₁₅H₁₀INO
• MW: 347.150475978851
• MDL: MFCD02260741
• CID: 868118
• Update Time: 2025-08-05

2-(3-Cyanophenyl)-2'-iodoacetophenone Chemical and Physical Properties

Names and Identifiers

• 2-(3-CYANOPHENYL)-2'-IODOACETOPHENONE
• 3-[2-(2-iodophenyl)-2-oxoethyl]benzonitrile
• 2-(2,5-DIMETHYL-1H-PYRROL-1-YL)-5-METHOXYPYRIDINE
• 2-(3-Cyanophenyl)-2'-iodoacetophenone

• MDL： MFCD02260741
• Inchi： 1S/C15H10INO/c16-14-7-2-1-6-13(14)15(18)9-11-4-3-5-12(8-11)10-17/h1-8H,9H2
• InChI Key： NCNUEMFKNRGOCX-UHFFFAOYSA-N
• SMILES： IC1C=CC=CC=1C(CC1C=CC=C(C#N)C=1)=O

Computed Properties

• Exact Mass: 346.98100
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 3

Experimental Properties

• PSA: 40.86000
• LogP: 3.58828

Additional information on 2-(3-Cyanophenyl)-2'-iodoacetophenone

2-(3-Cyanophenyl)-2'-iodoacetophenone: A Comprehensive Overview

The compound 2-(3-Cyanophenyl)-2'-iodoacetophenone, identified by the CAS number 898784-35-5, is a significant molecule in the field of organic chemistry. This compound has garnered attention due to its unique structural properties and potential applications in various scientific domains. The molecule consists of a phenyl ring substituted with a cyano group at the 3-position and an iodo group at the 2'-position, making it a derivative of acetophenone with distinct electronic and steric characteristics.

Recent studies have highlighted the importance of 2-(3-Cyanophenyl)-2'-iodoacetophenone in medicinal chemistry. The presence of the cyano group introduces electron-withdrawing effects, which can influence the molecule's reactivity and bioavailability. Similarly, the iodo group at the 2'-position contributes to the molecule's stability and solubility properties. These features make it a promising candidate for drug design, particularly in the development of anti-cancer agents and neuroprotective drugs.

In terms of synthesis, researchers have employed various methods to synthesize 2-(3-Cyanophenyl)-2'-iodoacetophenone. One common approach involves the Friedel-Crafts acylation reaction, where an acetylating agent reacts with an aromatic ring in the presence of a Lewis acid catalyst. The substitution patterns on the aromatic rings play a crucial role in determining the reaction's efficiency and selectivity. Recent advancements in catalytic systems have further optimized this process, enabling higher yields and better purity levels.

The electronic properties of 2-(3-Cyanophenyl)-2'-iodoacetophenone have been extensively studied using computational chemistry techniques. These studies reveal that the molecule exhibits a conjugated system, which enhances its ability to absorb UV light. This property makes it a potential candidate for use in photovoltaic materials and light-emitting diodes (LEDs). Additionally, the steric hindrance introduced by the iodo group can influence the molecule's packing density, which is critical for its application in organic electronics.

In conclusion, 2-(3-Cyanophenyl)-2'-iodoacetophenone is a versatile compound with diverse applications across multiple disciplines. Its unique structural features, combined with recent advancements in synthesis and computational analysis, position it as a valuable tool in both academic research and industrial applications. As ongoing research continues to uncover new insights into its properties and potential uses, this compound is expected to play an increasingly important role in the development of innovative chemical products.